Cas no 62646-29-1 (Benzoic acid, 3-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]-)
62646-29-1 structure
Product Name:Benzoic acid, 3-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]-
CAS No:62646-29-1
MF:C13H12N2O6S2
MW:356.374180793762
CID:436520
PubChem ID:12328622
Update Time:2025-04-19
Benzoic acid, 3-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]-
- 3-[(4-sulfamoylphenyl)sulfonylamino]benzoic acid
- 3-[(4-Sulfamoylbenzene-1-sulfonyl)amino]benzoic acid
- Z115586368
- AKOS008060793
- DTXSID90490072
- 62646-29-1
-
- Inchi: 1S/C13H12N2O6S2/c14-22(18,19)11-4-6-12(7-5-11)23(20,21)15-10-3-1-2-9(8-10)13(16)17/h1-8,15H,(H,16,17)(H2,14,18,19)
- InChI Key: LUFJBLFHOXQNCE-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)S(N)(=O)=O)(NC1C=CC=C(C(=O)O)C=1)(=O)=O
Computed Properties
- Exact Mass: 356.01376
- Monoisotopic Mass: 356.01367845g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 626
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 160Ų
Experimental Properties
- PSA: 143.63
Benzoic acid, 3-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
62646-29-1 (Benzoic acid, 3-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]-) Related Products
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